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Compound of Interest

Compound Name: (S)-VQW-765

CAS No.: 65595-90-6

Cat. No.: B1684082

Get Quote

(S)-VQW-765, also known as (S)-AQW-051, is a potent and selective partial agonist of the α7

nicotinic acetylcholine receptor (nAChR). This document provides a detailed overview of its

chemical structure, pharmacological properties, and the experimental methodologies used for

its characterization, intended for researchers, scientists, and professionals in drug

development.

Chemical Structure and Properties
(S)-VQW-765 is a small molecule with a well-defined chemical structure, contributing to its

selective interaction with the α7 nAChR.
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Property Value Source

IUPAC Name

(3R)-3-[[6-(4-methylphenyl)-3-

pyridinyl]oxy]-1-

azabicyclo[2.2.2]octane

[1]

CAS Number 669770-29-0 [1]

Molecular Formula C19H22N2O [2]

Molecular Weight 294.39 g/mol [2]

Synonyms (S)-AQW-051, AQW-051 [1][2]

Pharmacological Properties
(S)-VQW-765 acts as a partial agonist at the α7 nicotinic acetylcholine receptor, a ligand-gated

ion channel widely expressed in the central nervous system and implicated in cognitive

processes and inflammatory pathways.

Parameter Value Method Source

Binding Affinity (pKD) 7.56
Radioligand Binding

Assay
[3]

Potency (pEC50) 7.41 Calcium Influx Assay [3]

Mechanism of Action
α7 nAChR Partial

Agonist
Functional Assays [4]

Preclinical Findings
In preclinical studies, (S)-VQW-765 has demonstrated cognitive-enhancing and anxiolytic-like

effects. Oral administration of 0.03 and 0.3 mg/kg of VQW-765 has been shown to improve

learning and memory in mice.[3] At a dose of 1 mg/kg, it exhibited anxiolytic effects in rats by

increasing social exploration time.[3]

Clinical Findings
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A Phase II clinical trial investigated the efficacy of a single 10 mg oral dose of VQW-765 in

subjects with performance anxiety.[5][6] The study utilized the Trier Social Stress Test (TSST)

to induce anxiety.[5][6] While a trend towards improvement was observed in the overall

population, a statistically significant reduction in anxiety was noted in female participants.[5][6]

The study also suggested an inverted U-shaped dose-response curve, a characteristic often

seen with α7 nAChR agonists.[5]

Signaling Pathways
Activation of the α7 nAChR by (S)-VQW-765 initiates a cascade of intracellular signaling

events. The receptor's high permeability to calcium ions (Ca2+) is a key trigger for these

downstream pathways.
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Caption: Signaling pathway of (S)-VQW-765 via α7 nAChR activation.

Experimental Protocols
The following sections outline the methodologies for key experiments cited in the

characterization of (S)-VQW-765.

Radioligand Binding Assay (for pKD determination)
This assay quantifies the affinity of (S)-VQW-765 for the α7 nAChR.
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Start

Prepare membranes from cells
expressing human α7 nAChR

Incubate membranes with a radiolabeled
α7 nAChR antagonist (e.g., [¹²⁵I]α-bungarotoxin)

and varying concentrations of (S)-VQW-765

Separate bound from free radioligand
via rapid filtration

Quantify radioactivity of bound ligand

Analyze data to determine the
inhibitory constant (Ki), which is then

converted to the dissociation constant (KD)

End
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10 mg (S)-VQW-765 or placebo

Anticipation Phase:
Prepare a 5-minute speech

Performance Phase:
Deliver speech and perform

mental arithmetic task in front
of an evaluative panel

Assess anxiety levels (SUDS),
heart rate, and plasma

concentration of (S)-VQW-765

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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